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Compound of Interest

Compound Name: Flavipucine

Cat. No.: B1248310 Get Quote

Flavipucine: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Flavipucine is a naturally occurring pyridione epoxide with a spiro structure, first isolated from

Aspergillus flavipes. It has garnered significant interest within the scientific community due to its

diverse biological activities, including antibacterial, antifungal, and potent cytotoxic effects

against various cancer cell lines. This technical guide provides a detailed overview of the

chemical structure, physicochemical properties, and known biological activities of flavipucine.

It includes a compilation of spectroscopic data, a summary of its bioactivity, and a detailed

experimental protocol for its isolation. Furthermore, this document elucidates a key signaling

pathway implicated in its cytotoxic mechanism of action.

Chemical Structure and Identification
Flavipucine is chemically known as (2R,3R)-6-methyl-2-(3-methylbutanoyl)-1-oxa-7-

azaspiro[2.5]oct-5-ene-4,8-dione[1]. It is characterized by a unique spiro-epoxide ring system

fused to a dihydropyridinone core.

Table 1: Chemical Identifiers of Flavipucine
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Identifier Value Reference

IUPAC Name

(2R,3R)-6-methyl-2-(3-

methylbutanoyl)-1-oxa-7-

azaspiro[2.5]oct-5-ene-4,8-

dione

[1]

Molecular Formula C₁₂H₁₅NO₄ [1]

Molecular Weight 237.25 g/mol [1]

CAS Number 38473-18-6

PubChem CID 10444160 [1]

InChI Key
DWCXXICTUDDKTB-

JQWIXIFHSA-N
[1]

Canonical SMILES
CC1=CC(=O)C2(--INVALID-

LINK--C(=O)CC(C)C)C(=O)N1
[1]

Physicochemical and Spectroscopic Properties
The physicochemical and spectroscopic data are crucial for the identification and

characterization of flavipucine.

Table 2: Physicochemical Properties of Flavipucine

Property Value

Melting Point 130-131 °C

Solubility
Soluble in chloroform, ethyl acetate, and

methanol.

Table 3: Spectroscopic Data of Flavipucine
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Spectroscopy Data

¹H NMR (CDCl₃)

δ (ppm): 1.01 (d, 6H, J=6.5 Hz), 2.24 (m, 1H),

2.50 (d, 2H, J=7.0 Hz), 2.13 (s, 3H), 3.84 (s,

1H), 6.09 (s, 1H), 7.6 (br s, 1H)

¹³C NMR (CDCl₃)

δ (ppm): 22.4 (q), 25.5 (d), 16.0 (q), 48.0 (t),

63.9 (s), 69.8 (d), 107.8 (d), 160.0 (s), 167.3 (s),

191.8 (s), 204.3 (s)

Infrared (IR) ν (cm⁻¹): 3420, 3100, 2960, 1720, 1680, 1610

Mass Spectrometry (MS) m/z: 237 (M⁺), 180, 152, 124

Biological Activity
Flavipucine exhibits a range of biological activities, making it a molecule of interest for

therapeutic development.

Table 4: Summary of Flavipucine's Biological Activity

Activity Target Organism/Cell Line Observed Effect

Antibacterial Bacillus subtilis Bactericidal activity

Antifungal Phytophthora infestans Antifungal activity

Cytotoxic
Human promyelocytic

leukemia (HL-60)
Potent cytotoxic activity

Antiprotozoal - Antiprotozoal activity

Experimental Protocols
Isolation of Flavipucine from Aspergillus flavipes
This protocol details the extraction and purification of flavipucine from a culture of Aspergillus

flavipes.
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Workflow for Flavipucine Isolation

Fermentation

Extraction

Purification

Inoculate A. flavipes into a suitable liquid medium

Incubate for 14-21 days at 25-28°C with shaking

Filter the culture broth to separate mycelia and filtrate

Extract the filtrate with ethyl acetate (3x)

Combine and concentrate the organic extracts in vacuo

Subject the crude extract to silica gel column chromatography

Elute with a gradient of hexane and ethyl acetate

Monitor fractions by TLC and combine those containing flavipucine

Perform further purification by preparative TLC or HPLC

Crystallize the pure flavipucine
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Proposed Apoptotic Pathway of Flavipucine

Flavipucine

Mitochondrion

Induces stress

Cytochrome c release

Apoptosome Formation
(Apaf-1, Cytochrome c, pro-Caspase-9)

Caspase-9 activation

Caspase-3 activation

Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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